Cas no 828-17-1 (Benzene, 1-methyl-4-(3-pentenyl)-)

• Product name: Benzene, 1-methyl-4-(3-pentenyl)-
• CAS No: 828-17-1
• MF: C₁₂H₁₆
• MW: 160.25544
• CID: 682563
• PubChem ID: 54091680

Benzene, 1-methyl-4-(3-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-(3-pentenyl)-
• 1-methyl-4-pent-3-enylbenzene
• MUHKIWBIYGOXLC-UHFFFAOYSA-N
• 1-Methyl-4-(pent-3-en-1-yl)benzene
• 828-17-1
• 5-(p-tolyl)-2-pentene
• DTXSID30708966

• Inchi： InChI=1S/C12H16/c1-3-4-5-6-12-9-7-11(2)8-10-12/h3-4,7-10H,5-6H2,1-2H3
• InChI Key： MUHKIWBIYGOXLC-UHFFFAOYSA-N
• SMILES： CC=CCCC1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 160.125200510g/mol
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes